Cas no 1214349-61-7 (3'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde)

• Product Name: 3'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde
• CAS No: 1214349-61-7
• MF: C₁₄H₈F₄O
• MW: 268.206337928772
• CID: 4789846
• PubChem ID: 46313166
• Update Time: 2025-06-23

3'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde
• 1214349-61-7
• 3'-Fluoro-2-(trifluoromethyl)-[1,1'-biphenyl]-4-carbaldehyde
• G67969

• Inchi： 1S/C14H8F4O/c15-11-3-1-2-10(7-11)12-5-4-9(8-19)6-13(12)14(16,17)18/h1-8H
• InChI Key： DZGBYTDLVVBJHX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=CC=1C1C=CC=C(C=1)F)(F)F

Computed Properties

• Exact Mass: 268.05112752g/mol
• Monoisotopic Mass: 268.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde

3'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde: A Comprehensive Overview

The compound 3'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde, identified by the CAS number 1214349-61-7, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a biphenyl system substituted with a fluoro group at the 3' position and a trifluoromethyl group at the 2 position, along with a carboxaldehyde group at the 4 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it valuable for research and industrial applications.

Recent studies have highlighted the potential of 3'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde in drug discovery, particularly in the development of novel pharmaceutical agents. The fluoro and trifluoromethyl groups are known to enhance the lipophilicity and metabolic stability of molecules, which are critical factors in drug design. Researchers have explored its role as a lead compound in the synthesis of kinase inhibitors and other bioactive agents. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential in anticancer therapy.

In addition to its pharmaceutical applications, 3'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde has found utility in materials science. The biphenyl core is a common structural motif in liquid crystals and organic semiconductors due to its ability to form ordered molecular assemblies. The substitution pattern of this compound further enhances its π-conjugation and electronic properties, making it a promising candidate for applications in organic electronics. Recent advancements in this area have leveraged its properties to develop high-performance organic field-effect transistors (OFETs) with improved charge carrier mobility.

The synthesis of 3'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde involves a multi-step process that typically begins with the preparation of intermediate aryl aldehydes. The introduction of fluorine and trifluoromethyl groups requires precise control over reaction conditions to ensure high yields and purity. Recent innovations in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have significantly streamlined the synthesis process. These advancements not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemical practices.

The structural versatility of 3'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde has also made it an attractive substrate for further functionalization. Chemists have employed various strategies, including nucleophilic addition, alkylation, and cyclization reactions, to derive novel derivatives with enhanced properties. For example, coupling this compound with heterocyclic systems has yielded bioactive molecules with improved pharmacokinetic profiles. Such derivatization efforts underscore its role as a versatile building block in modern organic synthesis.

In conclusion, 3'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde, CAS number 1214349-61-7, stands as a testament to the ingenuity of modern chemical research. Its unique structure and functional groups make it a valuable compound across diverse scientific domains. As ongoing research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.